Cas no 756525-99-2 (Mal-amido-PEG4-NHS ester)

• Product Name: Mal-amido-PEG4-NHS ester
• CAS No: 756525-99-2
• MF: C₂₂H₃₁N₃O₁₁
• MW: 513.495046854019
• MDL: MFCD11041113
• CID: 1057982
• PubChem ID: 329763136
• Update Time: 2025-04-20

Mal-amido-PEG4-NHS ester Chemical and Physical Properties

Names and Identifiers

• alpha-MaleiMidopropionyl-oMega-succiniMidyl-4(ethylene glycol)
• Mal-PEG4-NHS
• O-[N-(3-Maleimidopropionyl)aminoethyl]-O′-[3-(N-succinimidyloxy)-3-oxopropyl]triethylene glycol
• (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• 2,5-dioxopyrrolidin-1-yl 19-(2,5-dioxo-2H-pyrrol-1(5H)-yl)-17-oxo-4,7,10,13-tetraoxa-16-azanonadecan-1-oate
• Maleimide-PEG4-NHS Ester
• O-[N-(3-Maleimidopropionyl)aminoethyl]-O'-[3-(N-succinimidyloxy)-3-oxopropyl]triethylene glycol
• AmbotzPEG1575
• monodisperse Mal-PEG4-NHS-ester
• Mal-amido-PEG4-NHS ester
• 2,5-dioxopyrrolidin-1-yl 1-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-oxo-7,10,13,16-tetraoxa-4-azanonadecan-19-oate
• MAL-NH-PEG4-NHS ESTER
• Maleimide-NH-PEG4-CH2CH2COONHS Ester
• SY034972
• BP-22157
• 3-[2-[2-[2-[[3-(2,5-dioxo-2,5-dihydro-pyrrol-1-yl)-propionylamino]-ethoxy]ethoxy]ethoxy]ethoxy]propionic acid-2,5-dioxo-pyrrolidin-1-yl ester
• 3-[2-[2-[2-[2-[3-(2,5-dioxo-2,5-dihydro-pyrrol-1-yl)-propionylamino]ethoxy]ethoxy]ethoxy]ethoxy]propionic acid-2,5-dioxo-pyrrolidin-1-yl ester
• XSRYGQJQNPJNKZ-UHFFFAOYSA-N
• D84655
• O-[N-(3-Maleimidopropionyl)aminoethyl]-O'-[3-(N-succinimidyloxy)-3-oxopropyl]triethylene glycol, >=90% (NMR)
• Mal-amido-PEG4 NHS ester
• AKOS027257176
• Mal-NH-PEG4-CH2CH2COONHS
• Mal-amido-PEG4-NHS
• M2185
• 3-(2-Maleimidoethylcarbamoyl)-peg4-propionic acid N-hydroxysuccinimide ester
• 756525-99-2
• A905808
• 3-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)-N-{15-[(2,5-dioxopyrrolidin-1-yl)oxy]-15-oxo-3,6,9,12-tetraoxapentadecan-1-yl}propanamide
• 1-Maleinimido-3-oxo-7,10,13,16-tetraoxa-4-azanonadecan-19-oic acid succinimidyl ester
• DTXSID90679820
• Mal-NH-PEG4-NHS
• MFCD11041113
• CS-W020874
• HY-W040134
• AC-33931
• SCHEMBL1577639
• O-[N-(3-Maleimidopropionyl)aminoethyl]-O inverted exclamation marka-[3-(N-succinimidyloxy)-3-oxopropyl]triethylene glycol
• DA-75260

• MDL： MFCD11041113
• Inchi： 1S/C22H31N3O11/c26-17(5-8-24-18(27)1-2-19(24)28)23-7-10-33-12-14-35-16-15-34-13-11-32-9-6-22(31)36-25-20(29)3-4-21(25)30/h1-2H,3-16H2,(H,23,26)
• InChI Key： XSRYGQJQNPJNKZ-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCNC(CCN1C(C=CC1=O)=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 513.19600
• Monoisotopic Mass: 513.19585881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 36
• Rotatable Bond Count: 21
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 167Ų

Experimental Properties

• PSA: 170.57000
• LogP: -0.80250

Mal-amido-PEG4-NHS ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Maleimides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Maleimides
• Other Chemical additives